Cas no 1508125-76-5 (2-fluoro-5-methoxy-N-(2-methylpropyl)aniline)

• Product Name: 2-fluoro-5-methoxy-N-(2-methylpropyl)aniline
• CAS No: 1508125-76-5
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 5151327
• PubChem ID: 75356468
• Update Time: 2025-07-18

2-fluoro-5-methoxy-N-(2-methylpropyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-fluoro-5-methoxy-N-(2-methylpropyl)-
• 2-fluoro-5-methoxy-N-(2-methylpropyl)aniline

• Inchi： 1S/C11H16FNO/c1-8(2)7-13-11-6-9(14-3)4-5-10(11)12/h4-6,8,13H,7H2,1-3H3
• InChI Key： PHNZXIDCCVIUJP-UHFFFAOYSA-N
• SMILES： C1(NCC(C)C)=CC(OC)=CC=C1F

Additional information on 2-fluoro-5-methoxy-N-(2-methylpropyl)aniline

2-Fluoro-5-Methoxy-N-(2-Methylpropyl)Aniline: A Promising Compound in Pharmaceutical Research

2-Fluoro-5-methoxy-N-(2-methylpropyl)aniline, with the CAS No. 1508125-76-5, represents a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound is characterized by its aromatic ring system substituted with fluorine and methoxy groups, along with a nitrogen-containing side chain linked to a branched alkyl group. The combination of these functional groups creates a versatile scaffold that can be tailored for various biological activities, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of 2-fluoro-5-methoxy-N-(2-methylpropyl)aniline as a lead compound for the design of novel therapeutics. A 2023 paper published in the Journal of Medicinal Chemistry demonstrated its ability to modulate signaling pathways associated with neurodegenerative diseases. The fluorine substitution at the 2-position was found to enhance metabolic stability, while the methoxy group at the 5-position contributed to improved binding affinity with target proteins. These findings underscore the importance of functional group placement in optimizing the pharmacological properties of the compound.

One of the key advantages of 2-fluoro-5-methoxy-N-(2-methylpropy1)aniline is its potential as a synthetic intermediate in the development of small molecule drugs. The introduction of the 2-methylpropyl group provides structural diversity that can be exploited for the design of derivatives with enhanced bioavailability. Researchers at the University of Tokyo have recently reported the synthesis of several analogs of this compound, which showed promising activity against bacterial infections. The structural flexibility of the molecule allows for the incorporation of additional functional groups, enabling the fine-tuning of its biological properties.

From a medicinal chemistry perspective, the 2-fluoro-5-methoxy-N-(2-methylpropyl)aniline scaffold offers several advantages. The presence of the fluorine atom at the 2-position increases the hydrophobicity of the molecule, which can influence its permeability across biological membranes. This property is particularly relevant for the development of drugs targeting the central nervous system. Additionally, the methoxy group at the 5-position has been shown to enhance the solubility of the compound in aqueous environments, a critical factor for oral drug delivery systems.

Recent advances in computational chemistry have further expanded the understanding of 2-fluoro-5-methoxy-N-(2-methylpropyl)aniline's potential applications. A 2023 study published in Computational and Structural Chemistry utilized molecular docking simulations to predict the interaction of this compound with various protein targets. The results indicated a strong binding affinity with enzymes involved in inflammatory response pathways. These findings suggest that the compound could be developed as an anti-inflammatory agent, a promising direction given the increasing prevalence of chronic inflammatory diseases.

Another notable aspect of 2-fluoro-5-methoxy-N-(2-methylpropyl)aniline is its potential as a prodrug. Prodrug strategies can significantly improve the therapeutic index of a compound by enhancing its solubility, stability, and target specificity. Researchers at the Max Planck Institute have explored the use of this compound as a prodrug for the treatment of cancer. The study revealed that the compound's metabolites exhibited enhanced cytotoxic activity against various cancer cell lines, highlighting its potential in oncology.

From a synthetic perspective, the preparation of 2-fluoro-5-methoxy-N-(2-methylpropyl)aniline involves a series of well-established chemical reactions. The synthesis typically begins with the formation of the aromatic ring system, followed by the introduction of the fluorine and methoxy groups. The final step involves the coupling of the nitrogen-containing side chain with the alkyl group. This synthetic route has been optimized to improve yield and purity, making it a viable option for large-scale production.

Recent advancements in analytical chemistry have provided new insights into the characterization of 2-fluoro-5-methoxy-N-(2-methylpropyl)aniline. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These techniques have also been used to study the compound's behavior in different solvent systems, which is crucial for understanding its solubility and stability under various conditions.

The environmental impact of 2-fluoro-5-methoxy-N-(2-methylpropyl)aniline is an important consideration in its development as a pharmaceutical compound. Studies have shown that the compound exhibits low toxicity towards aquatic organisms, which is a significant advantage in the context of drug development. This property, combined with its potential therapeutic applications, makes it an attractive candidate for further research.

As the field of pharmaceutical chemistry continues to evolve, the role of compounds like 2-fluoro-5-methoxy-N-(2-methylpropyl)aniline is likely to expand. Ongoing research is focused on exploring its potential in the treatment of various diseases, including neurodegenerative disorders, infectious diseases, and cancer. The ability to modify its structure to optimize its biological activity while maintaining its pharmacokinetic properties will be crucial for its successful translation into therapeutic applications.

In conclusion, 2-fluoro-5-methoxy-N-(2-methylpropyl)aniline represents a promising molecule with a wide range of potential applications in pharmaceutical research. Its unique structure, combined with the ability to modify its functional groups, positions it as a valuable candidate for the development of novel therapeutics. As research in this area continues to advance, the compound's role in drug discovery is expected to grow, offering new opportunities for the treatment of various diseases.